Cas no 51938-13-7 (1-Propanol,3-(butylnitrosoamino)-)

51938-13-7 structure
Product name:1-Propanol,3-(butylnitrosoamino)-
1-Propanol,3-(butylnitrosoamino)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanol,3-(butylnitrosoamino)-
- butyl(3-hydroxypropyl)nitrosamine
- N-butyl-N-(3-hydroxypropyl)nitrous amide
- 3-[Butyl(nitroso)amino]propan-1-ol
- 51938-13-7
- SCHEMBL15630544
- CHEMBL163264
- 3-(Butylnitrosoamino)-1-propanol
- Butyl-(3-hydroxypropyl)-nitrosamine
- AKOS006279577
- Butyl-N-(3-hydroxypropyl)nitrosamine, N-
- N-BUTYL-N-(3-HYDROXYPROPYL)NITROSAMINE
- 1-Propanol, 3-(butylnitrosoamino)-
- DTXSID00199903
- BRN 2242991
- E7W6KJ5EQZ
-
- Inchi: InChI=1S/C7H16N2O2/c1-2-3-5-9(8-11)6-4-7-10/h10H,2-7H2,1H3
- InChI Key: NXTAUOKPRBKNBV-UHFFFAOYSA-N
- SMILES: CCCCN(CCCO)N=O
Computed Properties
- Exact Mass: 160.12128
- Monoisotopic Mass: 160.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 98.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- Topological Polar Surface Area: 52.9Ų
- XLogP3: nothing
Experimental Properties
- Density: 1.1034 (rough estimate)
- Boiling Point: 286.12°C (rough estimate)
- Flash Point: 143.1°C
- Refractive Index: 1.4665 (estimate)
- PSA: 52.9
1-Propanol,3-(butylnitrosoamino)- Related Literature
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Chengchun Tang,Yoshio Bando,Chunyi Zhi,Dmitri Golberg Chem. Commun., 2007, 4599-4601
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2. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
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Ling Zhu,Chen Wang,Yanlian Yang,Zhaohui He RSC Adv., 2021,11, 35331-35341
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H. V. Rasika Dias,Himashinie V. K. Diyabalanage,Mukunda M. Ghimire,Joshua M. Hudson,Devaborniny Parasar,Chammi S. Palehepitiya Gamage,Shan Li,Mohammad A. Omary Dalton Trans., 2019,48, 14979-14983
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Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408
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